Cas no 1705513-60-5 (1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-3,3,3-trifluoropropan-1-one)

• Product Name: 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-3,3,3-trifluoropropan-1-one
• CAS No: 1705513-60-5
• MF: C₁₄H₁₄F₅NOS
• MW: 339.324079990387
• CID: 5366669
• Update Time: 2025-05-26

1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-3,3,3-trifluoropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[7-(2,5-Difluorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl]-3,3,3-trifluoro-1-propanone
• 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-3,3,3-trifluoropropan-1-one

• Inchi： 1S/C14H14F5NOS/c15-9-1-2-11(16)10(7-9)12-3-4-20(5-6-22-12)13(21)8-14(17,18)19/h1-2,7,12H,3-6,8H2
• InChI Key： KPEQNHMYQYBEET-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC(F)=CC=C2F)SCC1)(=O)CC(F)(F)F

Additional information on 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-3,3,3-trifluoropropan-1-one

Introduction to 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-3,3,3-trifluoropropan-1-one (CAS No. 1705513-60-5)

1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-3,3,3-trifluoropropan-1-one (CAS No. 1705513-60-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazepans and is characterized by its unique structural features, including a 2,5-difluorophenyl substituent and a trifluoromethyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The development and study of 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-3,3,3-trifluoropropan-1-one have been driven by its promising pharmacological properties. Recent research has focused on its potential as a modulator of various biological targets, including enzymes and receptors involved in neurological and cardiovascular disorders. The compound's ability to interact with these targets makes it a valuable candidate for drug discovery and development.

In terms of chemical structure, 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-3,3,3-trifluoropropan-1-one is a derivative of thiazepan with a specific substitution pattern that enhances its stability and bioavailability. The 2,5-difluorophenyl group provides additional aromaticity and electron-withdrawing properties, which can influence the compound's binding affinity and selectivity. The trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, making it suitable for in vivo studies.

The synthesis of 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-3,3,3-trifluoropropan-1-one involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the thiazepan ring through cyclization reactions and the introduction of the 2,5-difluorophenyl and trifluoromethyl groups via substitution reactions. These synthetic strategies have been optimized to minimize side reactions and improve overall efficiency.

Recent studies have explored the biological activities of 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-3,3,3-trifluoropropan-1-one. In vitro assays have demonstrated its potent inhibitory effects on specific enzymes involved in neurodegenerative diseases. For instance, it has shown significant activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. Additionally, preliminary in vivo studies have indicated that the compound can cross the blood-brain barrier (BBB) effectively, suggesting its potential as a therapeutic agent for central nervous system (CNS) disorders.

The pharmacokinetic properties of 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-3,3,3-trifluoropropan-1-one have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's high lipophilicity facilitates its absorption through biological membranes, while its metabolic stability ensures prolonged bioavailability. These properties are crucial for developing effective drug formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-3,3,3-trifluoropropan-1-one. Early-phase trials have demonstrated promising results in terms of tolerability and pharmacodynamic responses. The compound has shown minimal adverse effects at therapeutic doses and has been well-tolerated by study participants. Further clinical studies are planned to explore its potential in treating various neurological conditions.

In conclusion, 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-3,3,3-trifluoropropan-1-one (CAS No. 1705513-60-5) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive target for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications. As more data becomes available from clinical trials and preclinical studies, this compound may pave the way for innovative treatments for neurological disorders.